1-(furan-2-carbonyl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)piperidine-4-carboxamide

• IUPAC Name: 1-(furan-2-carbonyl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)piperidine-4-carboxamide
• InChI: InChI=1S/C18H21N3O3S/c22-16(20-18-19-13-4-1-2-6-15(13)25-18)12-7-9-21(10-8-12)17(23)14-5-3-11-24-14/h3,5,11-12H,1-2,4,6-10H2,(H,19,20,22)
• InChI Key: VIEWNVMLCJDRED-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)N=C(S2)NC(=O)C3CCN(CC3)C(=O)C4=CC=CO4
• Molecular Formula: C18H21N3O3S
• Molecular Weight: 359.4 g/mol

Description

1-(furan-2-carbonyl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)piperidine-4-carboxamide is a synthetic organic compound that belongs to the class of piperidine carboxamides This compound is characterized by the presence of a furan ring, a benzothiazole moiety, and a piperidine ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(furan-2-carbonyl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)piperidine-4-carboxamide typically involves multiple steps:

Formation of the Furan-2-carbonyl Intermediate: This step involves the acylation of furan with an appropriate acylating agent under acidic or basic conditions.

Synthesis of the Benzothiazole Moiety: The benzothiazole ring is synthesized through the cyclization of o-aminothiophenol with a suitable carbonyl compound.

Coupling Reaction: The furan-2-carbonyl intermediate is then coupled with the benzothiazole derivative using a coupling reagent such as EDCI or DCC.

Formation of the Piperidine Ring:

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to achieve higher yields and purity. This could include the use of continuous flow reactors, advanced purification techniques, and process optimization to minimize waste and reduce production costs.

Chemical Reactions Analysis

Types of Reactions

1-(furan-2-carbonyl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)piperidine-4-carboxamide can undergo various chemical reactions, including:

Oxidation: The furan ring can be oxidized to form furan-2,3-dione derivatives.

Reduction: The carbonyl group can be reduced to form alcohol derivatives.

Substitution: The piperidine ring can undergo nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are commonly used.

Substitution: Nucleophiles such as amines or thiols can be used for substitution reactions under basic conditions.

Major Products Formed

Oxidation: Furan-2,3-dione derivatives.

Reduction: Alcohol derivatives.

Substitution: Substituted piperidine derivatives.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial or anticancer properties.

Medicine: Explored for its potential as a drug candidate for various diseases.

Industry: Used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 1-(furan-2-carbonyl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)piperidine-4-carboxamide depends on its specific application:

Molecular Targets: It may interact with specific enzymes or receptors in biological systems.

Pathways Involved: It may modulate specific signaling pathways or metabolic processes.

Comparison with Similar Compounds

Similar Compounds

1-(furan-2-carbonyl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)piperidine-4-carboxamide: Unique due to its specific combination of functional groups.

Other Piperidine Carboxamides: May have different substituents on the piperidine ring or different heterocyclic moieties.

Benzothiazole Derivatives: May lack the furan or piperidine components.

Uniqueness

1-(furan-2-carbonyl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)piperidine-4-carboxamide is unique due to its specific combination of a furan ring, a benzothiazole moiety, and a piperidine ring, which may confer distinct chemical and biological properties.